2-([1,1'-biphenyl]-4-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: N-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C24H23N5O2/c1-2-31-22-14-12-21(13-15-22)29-23(26-27-28-29)17-25-24(30)16-18-8-10-20(11-9-18)19-6-4-3-5-7-19/h3-15H,2,16-17H2,1H3,(H,25,30)
• InChI Key: UAJHNUKXXYVKAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol

Description

2-([1,1'-biphenyl]-4-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C24H23N5O2 and its molecular weight is 413.481. The purity is usually 95%.
BenchChem offers high-quality 2-([1,1'-biphenyl]-4-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-([1,1'-biphenyl]-4-yl)-N-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

• Research Focus: Studies on chloroacetamide herbicides, like acetochlor and metolachlor, have shown their metabolism pathways in human and rat liver microsomes, highlighting the complex metabolic activation pathways that may lead to carcinogenicity. This research can provide a foundation for understanding the metabolism of related acetamide compounds in biological systems.
• Relevance: Understanding the metabolic pathways and interactions of similar compounds can inform safety assessments and therapeutic applications of new chemical entities, including those used in agricultural, pharmaceutical, and environmental contexts (Coleman et al., 2000).

Anion Coordination and Molecular Structures

• Research Focus: The study of amide derivatives and their spatial orientations upon anion coordination reveals insights into molecular assembly processes. Such research is crucial for developing new materials with specific electronic or structural properties.
• Relevance: Insights from these studies could guide the synthesis of new compounds with potential applications in material science, particularly in creating molecular structures with specific functionalities (Kalita & Baruah, 2010).

Coordination Complexes and Antioxidant Activity

• Research Focus: The synthesis and characterization of coordination complexes derived from pyrazole-acetamide have demonstrated significant antioxidant activities. Such studies are indicative of the potential for similar compounds to be used in developing therapeutic agents with antioxidant properties.
• Relevance: This research underscores the potential pharmaceutical applications of acetamide derivatives in designing new drugs with antioxidant properties, which could be beneficial in treating diseases associated with oxidative stress (Chkirate et al., 2019).